BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Navigating Isomeric Specificity
and Applications

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

2-Hydroxy-2,2-di(thiophen-3-
Compound Name:
yl)acetic acid

CAS No.: 78196-92-6

Cat. No.: B2582693

. J

This technical guide provides a comprehensive overview of 2-Hydroxy-2,2-di(thiophen-yl)acetic
acid, a heterocyclic organic compound with significant relevance in medicinal chemistry and
pharmaceutical development. It is critical to establish at the outset a distinction regarding
isomeric forms. While the query specified the thiophen-3-yl isomer, the vast majority of
published data, safety information, and commercial availability pertains to 2-Hydroxy-2,2-
di(thiophen-2-yl)acetic acid (CAS No. 4746-63-8). This document will, therefore, focus on the
well-documented thiophen-2-yl isomer, a key intermediate in the synthesis of bronchodilators
such as Tiotropium Bromide.[1] Its structural motif, featuring a central a-hydroxy acid core
flanked by two thiophene rings, makes it a subject of interest for further biological screening
and as a reference standard in analytical applications.

Section 1: Chemical and Physical Properties

The foundational physicochemical properties of 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid are
summarized below. Data is aggregated from various chemical suppliers and computational
models.

General and Physical Data
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Property Value Source(s)
CAS Number 4746-63-8 [1112]
Molecular Formula C10Hs03S2 [1][2]
Molecular Weight 240.30 g/mol [11[2]
Appearance Ligr.n Grey to Black (3]
Solid/Powder
Melting Point 93 °C [1]
Boiling Point 436.5 £ 40.0 °C (Predicted) [1]
Density 1.527 + 0.06 g/cm3 (Predicted) [1]
DMSO (Sparingly), Methanol
Solubility (SIightI)f, S[‘,)onicit);)d) t
pKa 2.79 £ 0.25 (Predicted) [1]
Computed Molecular Properties
Property Value Source(s)
;I':s:lz;gical Polar Surface Area 5753 A2
LogP 2.1301
Hydrogen Bond Donors 2
Hydrogen Bond Acceptors 4
Rotatable Bonds 3

SMILES String

C1=CSC(=C1)C(C2=CC=CS?2)
(C(=0)0)0

InChl Key

FVEJUHUCFCAYRP-
UHFFFAOYSA-N
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Section 2: Safety Data Sheet (SDS) and Handling
Protocols

While a specific, comprehensive SDS for 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid is not
universally published, the following information is synthesized from supplier data and SDS for
structurally similar and corrosive organic acids, such as 2-Thiopheneacetic acid. This section
serves as a robust guide for safe handling, storage, and emergency procedures.

Hazard Identification

» Signal Word:Danger|[3]
e GHS Hazard Pictograms: GHSO05 (Corrosion), GHS07 (Exclamation Mark)

e Hazard Statements:

[¢]

H314: Causes severe skin burns and eye damage.[3]

o

H302: Harmful if swallowed.[1][4]

o

H315: Causes skin irritation.[1][4][5]

o

H319: Causes serious eye irritation.[1][4][5]

[¢]

H335: May cause respiratory irritation.[1][4][5]

 Precautionary Statements:

o

Prevention: P261, P264, P280[1][3]

o

Response: P301+P312, P303+P361+P353, P304+P340, P305+P351+P338, P310[3]

[¢]

Storage: P403[3]

[e]

Disposal: P501[3]

First-Aid Measures
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The immediate and correct response to exposure is critical due to the compound's corrosive
nature.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical
attention.[3]

o Skin Contact: Take off immediately all contaminated clothing.[3] Wash off with soap and
plenty of water.[3] Seek immediate medical attention.[3]

 Inhalation: Remove person to fresh air and keep comfortable for breathing.[3] If breathing is
difficult, administer oxygen. If not breathing, give artificial respiration.[3] Seek immediate
medical attention.[3]

e Ingestion: Do NOT induce vomiting.[3] Rinse mouth thoroughly with water. Call a physician
or poison control center immediately.[3]

Handling, Storage, and Personal Protection

e Engineering Controls: Handle product only in a closed system or provide appropriate
exhaust ventilation, such as a chemical fume hood.[3][6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles (conforming to EN 166).[3]

o Hand Protection: Wear protective gloves (e.g., nitrile rubber). Inspect gloves before use
and dispose of contaminated gloves properly.[3][4]

o Skin and Body Protection: Wear a complete suit protecting against chemicals, such as a
lab coat.[3][4]

o Safe Handling: Avoid contact with skin, eyes, or clothing.[6] Do not breathe dust or mist.[3]
Keep away from sources of ignition and take precautionary measures against static
discharges.[4][6]

o Storage Conditions: Keep container tightly closed in a dry, cool, and well-ventilated place.[3]
[6] Store in a designated corrosives area.[3] Some suppliers recommend refrigerated
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temperatures (-10 to -25°C) and protection from light.[1][2]

Section 3: Experimental Methodologies

Detailed, peer-reviewed synthetic protocols for this specific molecule are not abundant.
However, a plausible and chemically sound synthetic route can be proposed based on
established organometallic reactions.

Proposed Synthesis: Grighard Reaction Workflow

A common and effective method for synthesizing a-hydroxy acids with two identical heteroaryl
groups involves the reaction of a Grignard reagent with an oxalate ester.
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Step 1: Grignard Reagent Formation

2-Thienylmagnesium
Bromide

Mg, Anhydrous Ether

2 Equivalents

Step 2: Nucleophilic Addition Step 3: Hydrolysis

Diethyl Oxalate Intermediate Complex Aqueous Acidic Workup (.., NHsCl, HCI) 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid

(Arachidonic Acid)

COX-1/2

( Prostaglandin Hz (PGH2) ) 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid

Inhibition

MPGES-1 Enzyme

( Prostaglandin E2 (PGE-2) )

@maﬁon, Pain@

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-HYDROXY-2,2-BIS(2-THIENYL) ACETIC ACID | 4746-63-8 [chemicalbook.com]
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¢ To cite this document: BenchChem. [Introduction: Navigating Isomeric Specificity and
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2582693#2-hydroxy-2-2-di-thiophen-3-yl-acetic-acid-
sds-msds-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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